70-51-9

Deferoxamine

In Stock

• CAS RN:
• 70-51-9

• Formula:
• C25H48N6O8

• InChI:
• InChI=1S/C25H48N6O8/c1-21(32)29(37)18-9-3-6-16-27-22(33)12-14-25(36)31(39)20-10-4-7-17-28-23(34)11-13-24(35)30(38)19-8-2-5-15-26/h37-39H,2-20,26H2,1H3,(H,27,33)(H,28,34)

• InChIKey:
• UBQYURCVBFRUQT-UHFFFAOYSA-N

• This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Deferoxamine is an iron-chelating agent that binds free iron in a stable complex, preventing it from engaging in chemical reactions. Deferoxamine chelates iron from intra-lysosomal ferritin and siderin forming ferrioxamine, a water-soluble chelate excreted by the kidneys and in the feces via the bile. This agent does not readily bind iron from transferrin, hemoglobin, myoglobin or cytochrome. (NCI04)
  Deferoxamine is a parenterally administered iron chelating agent used to treat transfusion related chronic iron overload...

(2,2,3,3-Tetrafluoropropoxy)acetic acid

In Stock

• CAS RN:
• 870-51-9

• Formula:
• C5H6F4O3

• InChI:
• InChI=1S/C5H6F4O3/c6-4(7)5(8,9)2-12-1-3(10)11/h4H,1-2H2,(H,10,11)

• InChIKey:
• LGOWEDZMVMBETP-UHFFFAOYSA-N

• (2,2,3,3-Tetrafluoropropoxy)acetic acid is a useful research compound. Its molecular formula is C5H6F4O3 and its molecular weight is 190.09 g/mol. The purity is usually 95%.

1-Methyl-2-oxocyclohexanecarbonitrile

• CAS RN:
• 5670-51-9

• Formula:
• C8H11NO

• InChI:
• InChI=1S/C8H11NO/c1-8(6-9)5-3-2-4-7(8)10/h2-5H2,1H3

• InChIKey:
• FYAAAQWWVCFZAR-UHFFFAOYSA-N

• 1-Methyl-2-oxocyclohexanecarbonitrile is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.

3-[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]-1,3-thiazolidine-2,4-dione

• CAS RN:
• 55970-51-9

• Formula:
• C8H8N2O4S2

• InChI:
• InChI=1S/C8H8N2O4S2/c11-5-3-15-7(13)9(5)1-2-10-6(12)4-16-8(10)14/h1-4H2

• InChIKey:
• NJVRDLFBTCXKDH-UHFFFAOYSA-N

• 3-[2-(2,4-Dioxo-1,3-thiazolidin-3-yl)ethyl]-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C8H8N2O4S2 and its molecular weight is 260.3 g/mol. The purity is usually 95%.

4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile

In Stock

• CAS RN:
• 131170-51-9

• Formula:
• C12H10N2O2S

• InChI:
• InChI=1S/C12H10N2O2S/c1-16-7-3-4-10-8(5-7)11(15)9(6-13)12(14-10)17-2/h3-5H,1-2H3,(H,14,15)

• InChIKey:
• WZFCHGACJOCOMS-UHFFFAOYSA-N

• 4-Hydroxy-6-methoxy-2-(methylthio)quinoline-3-carbonitrile is a useful research compound. Its molecular formula is C12H10N2O2S and its molecular weight is 246.29 g/mol. The purity is usually 95%.

(4-Ethoxyphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate

In Stock

• CAS RN:
• 869070-51-9

• Formula:
• C14H16N2O6S

• InChI:
• InChI=1S/C14H16N2O6S/c1-4-21-10-5-7-11(8-6-10)22-23(19,20)12-9-15(2)14(18)16(3)13(12)17/h5-9H,4H2,1-3H3

• InChIKey:
• UPZNQKXJLMIEPK-UHFFFAOYSA-N

• (4-Ethoxyphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate is a useful research compound. Its molecular formula is C14H16N2O6S and its molecular weight is 340.35. The purity is usually 95%.

2',4'-Dichloro-3-(2-methoxyphenyl)propiophenone

In Stock

• CAS RN:
• 898770-51-9

• Formula:
• C16H14Cl2O2

• InChI:
• InChI=1S/C16H14Cl2O2/c1-20-16-5-3-2-4-11(16)6-9-15(19)13-8-7-12(17)10-14(13)18/h2-5,7-8,10H,6,9H2,1H3

• InChIKey:
• YTRZJGLVDDDSLZ-UHFFFAOYSA-N

• 2',4'-Dichloro-3-(2-methoxyphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14Cl2O2 and its molecular weight is 309.2 g/mol. The purity is usually 95%.

2-Amino-4-(4-methoxyphenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

In Stock

• CAS RN:
• 296770-51-9

• Formula:
• C17H18N4O

• InChI:
• InChI=1S/C17H18N4O/c1-21-8-7-15-14(10-21)16(13(9-18)17(19)20-15)11-3-5-12(22-2)6-4-11/h3-6H,7-8,10H2,1-2H3,(H2,19,20)

• InChIKey:
• YFTUJKJUAAPGQQ-UHFFFAOYSA-N

• 2-Amino-4-(4-methoxyphenyl)-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C17H18N4O and its molecular weight is 294.358. The purity is usually 95%.

N-methyl-N-(piperidin-4-yl)acetamide hydrochloride

In Stock

• CAS RN:
• 550370-51-9

• Formula:
• C8H17ClN2O

• InChI:
• InChI=1S/C8H16N2O.ClH/c1-7(11)10(2)8-3-5-9-6-4-8;/h8-9H,3-6H2,1-2H3;1H

• InChIKey:
• YLGIOTWTHLSHOZ-UHFFFAOYSA-N

• N-methyl-N-(piperidin-4-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C8H17ClN2O and its molecular weight is 192.68 g/mol. The purity is usually 95%.

6-Fluoro-thiochroman-3-ylamine

Usually In Stock

• CAS RN:
• 885270-51-9

• Formula:
• C9H10FNS

• InChI:
• InChI=1S/C9H10FNS/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-3,8H,4-5,11H2

• InChIKey:
• WMEAVTJJSGQCND-UHFFFAOYSA-N

• 6-Fluoro-thiochroman-3-ylamine is a useful research compound. Its molecular formula is C9H10FNS and its molecular weight is 183.25 g/mol. The purity is usually 95%.

N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-4-methylbenzenesulfonamide

In Stock

• CAS RN:
• 953170-51-9

• Formula:
• C20H18N4O3S

• InChI:
• InChI=1S/C20H18N4O3S/c1-14-3-9-17(10-4-14)28(25,26)23-16-7-5-15(6-8-16)18-13-24-19(21-18)11-12-20(22-24)27-2/h3-13,23H,1-2H3

• InChIKey:
• CBZVLMZCCFQMLS-UHFFFAOYSA-N

• N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-4-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.

.beta.-D-arabino-Hexopyranose, 1,6-anhydro-2,3-dideoxy-2-(hydroxymethyl)-4-O-(phenylmethyl)-

• CAS RN:
• 136770-51-9

• Formula:
• C13H14N2O2S

• .beta.-D-arabino-Hexopyranose, 1,6-anhydro-2,3-dideoxy-2-(hydroxymethyl)-4-O-(phenylmethyl)-, also known as .beta.-D-arabino-Hexopyranose, 1,6-anhydro-2,3-dideoxy-2-(hydroxymethyl)-4-O-(phenylmethyl)-, is a useful research compound. Its molecular formula is C13H14N2O2S. The purity is usually 95%.

N-cyclopentyl-4-isopropyl-1,5-dioxo-2-[3-(trifluoromethyl)benzyl]-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

In Stock

• CAS RN:
• 1242970-51-9

• Formula:
• C26H26F3N5O3

• InChI:
• InChI=1S/C26H26F3N5O3/c1-15(2)33-23(36)20-11-10-17(22(35)30-19-8-3-4-9-19)13-21(20)34-24(33)31-32(25(34)37)14-16-6-5-7-18(12-16)26(27,28)29/h5-7,10-13,15,19H,3-4,8-9,14H2,1-2H3,(H,30,35)

• N-cyclopentyl-4-isopropyl-1,5-dioxo-2-[3-(trifluoromethyl)benzyl]-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide is a useful research compound. Its molecular formula is C26H26F3N5O3 and its molecular weight is 513.521. The purity is usually 95%.

3-Methyl-2-(3-trifluoromethylbenzoyl)pyridine

In Stock

• CAS RN:
• 1187170-51-9

• Formula:
• C14H10F3NO

• InChI:
• InChI=1S/C14H10F3NO/c1-9-4-3-7-18-12(9)13(19)10-5-2-6-11(8-10)14(15,16)17/h2-8H,1H3

• InChIKey:
• CFHZKMBVAHGEER-UHFFFAOYSA-N

• 3-Methyl-2-(3-trifluoromethylbenzoyl)pyridine is a useful research compound. Its molecular formula is C14H10F3NO and its molecular weight is 265.23 g/mol. The purity is usually 95%.

6-Bromo-3-(difluoromethyl)-1,2-benzoxazole

Usually In Stock

• CAS RN:
• 1784970-51-9

• Formula:
• C8H4BrF2NO

• InChI:
• InChI=1S/C8H4BrF2NO/c9-4-1-2-5-6(3-4)13-12-7(5)8(10)11/h1-3,8H

• InChIKey:
• WXHGCZOEUWKJFC-UHFFFAOYSA-N

• 6-Bromo-3-(difluoromethyl)-1,2-benzoxazole is a useful research compound. Its molecular formula is C8H4BrF2NO and its molecular weight is 248.027. The purity is usually 95%.

1-((3-Fluorobenzyl)sulfonyl)-3-(isobutylsulfonyl)azetidine

In Stock

• CAS RN:
• 1797870-51-9

• Formula:
• C14H20FNO4S2

• InChI:
• InChI=1S/C14H20FNO4S2/c1-11(2)9-21(17,18)14-7-16(8-14)22(19,20)10-12-4-3-5-13(15)6-12/h3-6,11,14H,7-10H2,1-2H3

• InChIKey:
• IWAPGJQMTVZCCY-UHFFFAOYSA-N

• 1-((3-Fluorobenzyl)sulfonyl)-3-(isobutylsulfonyl)azetidine is a useful research compound. Its molecular formula is C14H20FNO4S2 and its molecular weight is 349.44. The purity is usually 95%.

2-[[1-(2,4-Difluorobenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379970-51-9

• Formula:
• C20H19F2N5O2

• InChI:
• InChI=1S/C20H19F2N5O2/c21-15-2-3-16(17(22)12-15)20(29)25-10-6-14(7-11-25)13-27-19(28)5-4-18(24-27)26-9-1-8-23-26/h1-5,8-9,12,14H,6-7,10-11,13H2

• InChIKey:
• OUDLPMKQAIEEIQ-UHFFFAOYSA-N

• 2-[[1-(2,4-Difluorobenzoyl)piperidin-4-yl]methyl]-6-pyrazol-1-ylpyridazin-3-one is a useful research compound. Its molecular formula is C20H19F2N5O2 and its molecular weight is 399.402. The purity is usually 95%.

(E)-2-(4-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Usually In Stock

• CAS RN:
• 1242770-51-9

• Formula:
• C14H18BBrO2

• InChI:
• InChI=1S/C14H18BBrO2/c1-13(2)14(3,4)18-15(17-13)10-9-11-5-7-12(16)8-6-11/h5-10H,1-4H3/b10-9+

• InChIKey:
• KOKMZNDSHKZFHO-MDZDMXLPSA-N

• (E)-2-(4-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, also known as (E)-2-(4-Bromostyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a useful research compound. Its molecular formula is C14H18BBrO2 and its molecular weight is 309.01. The purity is usually 95%.